Cas no 62158-91-2 (Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]-)

Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]- structure
62158-91-2 structure
Product Name:Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]-
CAS No:62158-91-2
MF:C8H6F4S
MW:210.191854953766
CID:456012
PubChem ID:66796275
Update Time:2025-04-19

Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]-
    • 1-fluoro-4-(2,2,2-trifluoroethylsulfanyl)benzene
    • SCHEMBL777232
    • UDNLGKGXNAJRIV-UHFFFAOYSA-N
    • 62158-91-2
    • DTXSID00735789
    • 1-Fluoro-4-[(2,2,2-trifluoroethyl)sulfanyl]benzene
    • Inchi: 1S/C8H6F4S/c9-6-1-3-7(4-2-6)13-5-8(10,11)12/h1-4H,5H2
    • InChI Key: UDNLGKGXNAJRIV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)CC(F)(F)F

Computed Properties

  • Exact Mass: 210.01268
  • Monoisotopic Mass: 210.01263401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]- Related Literature

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